Cas no 1805578-91-9 (5-Bromo-4-(trifluoromethyl)nicotinamide)

• Product Name: 5-Bromo-4-(trifluoromethyl)nicotinamide
• CAS No: 1805578-91-9
• MF: C₇H₄BrF₃N₂O
• MW: 269.018671035767
• CID: 4802987
• Update Time: 2023-08-17

5-Bromo-4-(trifluoromethyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(trifluoromethyl)nicotinamide

• Inchi： 1S/C7H4BrF3N2O/c8-4-2-13-1-3(6(12)14)5(4)7(9,10)11/h1-2H,(H2,12,14)
• InChI Key： XQYRRQXUHYOQIB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(N)=O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.3
• Topological Polar Surface Area: 56